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Compound of Interest

Compound Name: 5-Methylhexanoyl chloride

CAS No.: 5699-78-5

Cat. No.: B1625670 Get Quote

Executive Summary
5-Methylhexanoyl chloride (CAS: 5699-78-5), also known as isoheptanoyl chloride, is a

specialized aliphatic acylating agent critical to the development of lipophilic pharmaceutical

intermediates. Unlike linear acyl chlorides, the terminal isopropyl branching of the 5-

methylhexanoyl moiety confers unique steric and metabolic properties to drug candidates. This

guide analyzes its role in the synthesis of lipopeptide antibiotics (e.g., Polymyxin/Colistin

derivatives), GABA analogs (Pregabalin precursors), and enzyme inhibitors, providing validated

protocols for its handling and reaction.

Chemical Profile & Reactivity[1]
5-Methylhexanoyl chloride acts as an electrophilic source of the isoheptyl group. Its reactivity

is governed by the polarization of the carbonyl carbon, enhanced by the good leaving group

ability of the chloride ion.

Physicochemical Properties[1][2]
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Property Value Relevance to Synthesis

Molecular Structure

Terminal branching increases

lipophilicity without excessive

steric bulk at the reaction site.

Molecular Weight 148.63 g/mol

Low MW allows for high atom

economy in acylation

reactions.

Boiling Point ~154°C (at 760 mmHg)

High boiling point allows for

elevated reaction temperatures

if needed, but requires vacuum

distillation for purification.

Density ~0.97 g/mL
Immiscible with water; typically

used in DCM, THF, or Toluene.

Stability Moisture Sensitive

Hydrolyzes rapidly to 5-

methylhexanoic acid and HCl;

requires anhydrous handling.

Mechanistic Reactivity
The core utility lies in Nucleophilic Acyl Substitution. The mechanism proceeds via a tetrahedral

intermediate, where the chloride is displaced by nucleophiles (amines, alcohols, carbanions).

Key Reaction Classes:

N-Acylation: Reaction with amines to form isoheptanamides (critical for peptide modification).

Friedel-Crafts Acylation: Reaction with arenes to attach the isoheptyl ketone moiety.

Esterification: Reaction with alcohols to form lipophilic esters (prodrug strategies).

Pharmaceutical Applications
Lipopeptide Antibiotics (Colistin/Polymyxin Analogs)
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The most direct and high-value application of 5-methylhexanoyl chloride is in the semi-

synthesis of Polymyxin and Colistin (Polymyxin E) derivatives.

Mechanism of Action: The fatty acyl tail of polymyxins penetrates the outer membrane of

Gram-negative bacteria (LPS layer).

Role of 5-Methylhexanoyl Chloride: It is used to re-acylate the N-terminus of the cyclic

peptide core (e.g., Colistin Nonapeptide) to modulate toxicity and potency. The branched

isoheptyl chain mimics the natural fatty acid distribution found in Paenibacillus polymyxa,

optimizing the balance between membrane penetration and nephrotoxicity.

Pregabalin (Lyrica) & Gabapentinoid Precursors
While industrial synthesis of Pregabalin often utilizes isovaleraldehyde, 5-methylhexanoyl
chloride serves as a critical reagent in the research and development of GABA analogs.

Structural Homology: The carbon skeleton of 5-methylhexanoyl chloride is identical to the

hydrophobic backbone of Pregabalin ((3S)-3-(aminomethyl)-5-methylhexanoic acid).

Application: It is used to synthesize racemic precursors or prodrug derivatives where the

carboxylic acid of Pregabalin is masked or modified.

Enzyme Inhibitors (Aminopeptidase)
The 5-methylhexanoyl skeleton is a key structural motif in Amastatin, a potent aminopeptidase

inhibitor.

Function: The hydrophobic side chain occupies the S1 hydrophobic pocket of the enzyme.

Synthesis: 5-Methylhexanoyl chloride is used to introduce this hydrophobic anchor during

the assembly of non-natural amino acid libraries for protease inhibition studies.

Experimental Protocol: N-Acylation of a
Pharmacophore
Objective: To covalently attach the 5-methylhexanoyl moiety to a primary amine (R-NH2) under

anhydrous conditions, preventing hydrolysis.
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Reagents & Equipment
Substrate: Primary Amine (1.0 eq)

Reagent: 5-Methylhexanoyl chloride (1.1 eq)

Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.2 - 1.5 eq)

Solvent: Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Atmosphere: Dry Nitrogen or Argon

Step-by-Step Methodology
Setup: Flame-dry a 3-neck round bottom flask equipped with a magnetic stir bar, addition

funnel, and nitrogen inlet.

Solvation: Dissolve the amine substrate (1.0 eq) and TEA (1.5 eq) in anhydrous DCM. Cool

the mixture to 0°C using an ice bath to control the exotherm.

Addition: Dilute 5-methylhexanoyl chloride (1.1 eq) in a small volume of DCM. Add this

solution dropwise to the reaction flask over 15–20 minutes. Note: Rapid addition generates

HCl gas and heat, potentially degrading sensitive substrates.

Reaction: Allow the mixture to warm to room temperature (20–25°C) and stir for 2–4 hours.

Monitor via TLC or LC-MS for the disappearance of the amine.

Quench: Quench unreacted acid chloride by adding a saturated NaHCO3 solution.

Workup: Separate the organic layer. Wash with 1M HCl (to remove excess pyridine/TEA),

then brine. Dry over anhydrous Na2SO4.[1]

Purification: Concentrate in vacuo. Purify the resulting amide via flash column

chromatography (Hexanes/Ethyl Acetate gradient).

Visualization of Reaction Pathways
The following diagram illustrates the mechanistic pathway for the acylation of a generic amine

using 5-methylhexanoyl chloride, highlighting the critical tetrahedral intermediate.
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Figure 1: Mechanistic flow of N-acylation using 5-methylhexanoyl chloride.

Process Safety & Handling
Warning: 5-Methylhexanoyl chloride is a corrosive lachrymator.

Hydrolysis Hazard: Reacts violently with water to release Hydrogen Chloride (HCl) gas. All

glassware must be oven-dried.

Storage: Store under inert gas (Argon/Nitrogen) at 2–8°C. Degradation is indicated by the

formation of white crystalline solids (acid dimers) or increased viscosity.

PPE: Full chemical resistant gloves (Nitrile/Neoprene), safety goggles, and a lab coat are

mandatory. Handle only in a functioning fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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